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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Propylcyclohexanol is a tertiary alcohol with a propyl group and a hydroxyl group attached

to the same carbon atom of a cyclohexane ring. A thorough understanding of its fundamental

physicochemical properties, such as its molecular weight, is crucial for its application in various

research and development contexts, including its potential use as a synthetic intermediate or a

building block in medicinal chemistry. This document provides a detailed overview of the

molecular weight of 1-Propylcyclohexanol, supported by relevant data and a generalized

experimental protocol for its determination.

Molecular Composition and Weight
The molecular weight of a compound is a critical parameter, influencing its physical and

pharmacological properties. It is determined by the sum of the atomic weights of its constituent

atoms.

Chemical Formula
The chemical formula for 1-Propylcyclohexanol is C₉H₁₈O.[1][2][3][4] This indicates that each

molecule of 1-Propylcyclohexanol contains nine carbon atoms, eighteen hydrogen atoms,

and one oxygen atom.
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Quantitative Data for Molecular Weight Calculation
The molecular weight is calculated using the standard atomic weights of carbon, hydrogen, and

oxygen. The table below summarizes the necessary quantitative data.

Element Symbol Quantity
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 9 12.011[5][6][7] 108.099

Hydrogen H 18
1.008[8][9][10]

[11]
18.144

Oxygen O 1
15.999[12][13]

[14]
15.999

Total 142.242

The calculated molecular weight of 1-Propylcyclohexanol is 142.242 g/mol .[2][3][4]

Logical Relationship for Molecular Weight
Calculation
The following diagram illustrates the logical workflow for calculating the molecular weight of 1-
Propylcyclohexanol from its chemical formula and the atomic weights of its constituent

elements.
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Input Data

Calculation Steps

Summation Result

Chemical Formula
(C₉H₁₈O)

Carbon Mass
(9 * 12.011)

Hydrogen Mass
(18 * 1.008)

Oxygen Mass
(1 * 15.999)

Atomic Weights
(C, H, O)

+ Molecular Weight
(142.242 g/mol)

Click to download full resolution via product page

Calculation workflow for the molecular weight of 1-Propylcyclohexanol.

Experimental Protocol for Molecular Weight
Determination
The molecular weight of 1-Propylcyclohexanol can be experimentally verified using several

analytical techniques. Mass spectrometry is a highly accurate method for this purpose.

Objective
To determine the molecular weight of a pure sample of 1-Propylcyclohexanol using Gas

Chromatography-Mass Spectrometry (GC-MS).

Materials and Instrumentation
1-Propylcyclohexanol sample (≥98% purity)

High-purity solvent (e.g., dichloromethane or methanol) for sample dilution

Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source
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Appropriate GC column (e.g., a non-polar capillary column)

Microsyringe for sample injection

Experimental Workflow
The following diagram outlines the general workflow for the experimental determination of the

molecular weight of 1-Propylcyclohexanol using GC-MS.
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Sample Preparation
(Dilute 1-Propylcyclohexanol in solvent)

GC Injection
(Inject sample into the GC)

1

GC Separation
(Separation based on boiling point and polarity)

2

Elution to MS

3

Ionization (EI)
(Molecule fragmentation and ionization)

4

Mass Analysis
(Separation of ions by m/z ratio)

5

Detection
(Ion detection and signal generation)

6

Data Analysis
(Identify molecular ion peak)

7
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General workflow for GC-MS analysis of 1-Propylcyclohexanol.
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Procedure
Sample Preparation: Prepare a dilute solution of 1-Propylcyclohexanol (e.g., 1 mg/mL) in a

suitable volatile solvent.

GC-MS Setup: Set the GC oven temperature program to ensure good separation of the

analyte from any impurities. Set the mass spectrometer to scan a relevant mass range (e.g.,

m/z 40-200).

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet.

Data Acquisition: The sample is vaporized and carried by an inert gas through the GC

column, where it is separated from other components. The separated 1-
Propylcyclohexanol then enters the mass spectrometer.

Ionization and Fragmentation: In the ion source, molecules are bombarded with electrons,

leading to the formation of a molecular ion (M⁺) and various fragment ions.

Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio

(m/z).

Data Interpretation: The resulting mass spectrum is analyzed. The peak with the highest m/z

value that corresponds to the intact molecule is the molecular ion peak. For 1-
Propylcyclohexanol, this would be expected at approximately m/z 142.

Conclusion
The molecular weight of 1-Propylcyclohexanol has been calculated to be 142.242 g/mol

based on its chemical formula and the standard atomic weights of its constituent elements. This

value can be experimentally confirmed with high accuracy using techniques such as mass

spectrometry. A precise understanding of the molecular weight is fundamental for any further

research or development involving this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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